Cas no 2114233-92-8 (7-fluoro-3-methyl-1H-cinnolin-4-one)

• Product Name: 7-fluoro-3-methyl-1H-cinnolin-4-one
• CAS No: 2114233-92-8
• MF: C₉H₇FN₂O
• MW: 178.163085222244
• CID: 5287417
• Update Time: 2025-11-02

7-fluoro-3-methyl-1H-cinnolin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-3-methyl-1,4-dihydrocinnolin-4-one
• 7-fluoro-3-methyl-1H-cinnolin-4-one
• 4-Cinnolinol, 7-fluoro-3-methyl-

• Inchi： 1S/C9H7FN2O/c1-5-9(13)7-3-2-6(10)4-8(7)12-11-5/h2-4H,1H3,(H,12,13)
• InChI Key： NMRKOPXAAWRQQU-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(C(C)=NNC=2C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 264
• XLogP3: 1.4
• Topological Polar Surface Area: 41.5

Additional information on 7-fluoro-3-methyl-1H-cinnolin-4-one

Comprehensive Analysis of 7-fluoro-3-methyl-1H-cinnolin-4-one (CAS No. 2114233-92-8): Properties, Applications, and Research Insights

The compound 7-fluoro-3-methyl-1H-cinnolin-4-one (CAS No. 2114233-92-8) is a fluorinated cinnolinone derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. As a heterocyclic organic compound, it belongs to the cinnolinone family, which is known for its diverse biological activities. The presence of a fluoro substituent at the 7-position and a methyl group at the 3-position enhances its potential for molecular interactions, making it a valuable scaffold in drug discovery.

Recent studies highlight the growing interest in fluorinated cinnolinones as key intermediates in the synthesis of bioactive molecules. Researchers are particularly focused on their role in modulating enzyme activity and receptor binding, which aligns with current trends in targeted therapy development. The compound's CAS No. 2114233-92-8 frequently appears in patent literature, underscoring its industrial relevance. With the rise of AI-driven drug design, computational studies have predicted favorable pharmacokinetic properties for this molecule, including improved metabolic stability compared to non-fluorinated analogs.

From a synthetic chemistry perspective, 7-fluoro-3-methyl-1H-cinnolin-4-one serves as a versatile building block for structure-activity relationship (SAR) studies. Its crystalline form and solubility profile (often discussed in formulation optimization forums) make it suitable for various delivery systems. Environmental scientists also investigate its degradation pathways, responding to the increasing demand for green chemistry solutions in synthetic workflows.

The compound's thermal stability (a hot topic in process chemistry circles) allows for diverse reaction conditions, while its H-bond acceptor/donor sites enable supramolecular interactions. These characteristics answer frequent search queries about "improving compound bioavailability" and "designing selective kinase inhibitors". Analytical methods for 2114233-92-8 quantification, such as HPLC-MS protocols, are widely shared in open-access journals, reflecting the scientific community's push for reproducible research practices.

Emerging applications in crop protection chemicals demonstrate how 7-fluoro-3-methyl-1H-cinnolin-4-one derivatives can address resistance issues in pest management. This aligns with Google Trends data showing increased searches for "next-generation agrochemicals". The compound's electronic properties, calculated through DFT studies, provide insights for material scientists exploring organic semiconductors, connecting it to renewable energy discussions.

Quality control specifications for CAS No. 2114233-92-8 typically include chromatographic purity ≥98% and stringent limits for heavy metals, meeting GMP standards for pharmaceutical intermediates. Safety data sheets emphasize proper handling procedures, though it's classified as non-hazardous under standard conditions. Storage recommendations (-20°C under argon) frequently appear in chemical database entries, addressing common user questions about "compound stability under various conditions".

Patent analysis reveals that 7-fluoro-3-methyl-1H-cinnolin-4-one derivatives feature in oncology and inflammation-related applications, coinciding with rising searches for "novel anti-inflammatory scaffolds". The fluorine atom's strategic placement improves cell membrane permeability—a key parameter in recent drug delivery system publications. Comparative studies with analogous non-fluorinated compounds demonstrate enhanced target engagement, supporting the fluorine medicinal chemistry paradigm.

In material science contexts, the compound's photophysical properties attract attention for fluorescence probe development. This connects to trending searches about "small molecule biosensors" in diagnostic applications. Researchers also explore its potential in metal-organic frameworks (MOFs), leveraging its rigid backbone for porous material design—an area gaining traction in carbon capture technology discussions.

The synthesis route for 2114233-92-8 typically involves cyclization of ortho-fluoroaniline precursors, with recent publications focusing on catalyst-free conditions to improve sustainability. These methodological advances respond to industry demands for cost-effective synthetic routes, a frequently searched topic in chemical manufacturing forums. Scale-up challenges and purification techniques are extensively documented, providing practical solutions for process chemists.

As regulatory agencies emphasize ICH guidelines for impurity profiling, analytical methods for 7-fluoro-3-methyl-1H-cinnolin-4-one degradation products have become crucial. This aligns with PubMed search trends showing increased interest in "forced degradation studies". The compound's stability under various pH conditions makes it a model subject for preformulation studies, particularly in oral dosage form development.